Cas no 26747-90-0 (1,3-Diazetidine-2,4-dione,1,3-bis(3-isocyanatomethylphenyl)-)

• Product Name: 1,3-Diazetidine-2,4-dione,1,3-bis(3-isocyanatomethylphenyl)-
• CAS No: 26747-90-0
• MF: C₁₈H₁₂N₄O₄
• MW: 348.31228351593
• CID: 262137
• PubChem ID: 93102
• Update Time: 2025-04-19

1,3-Diazetidine-2,4-dione,1,3-bis(3-isocyanatomethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazetidine-2,4-dione,1,3-bis(3-isocyanatomethylphenyl)-
• 2,4-DIOXO-1,3-DIAZETIDINE-1,3-BIS(METHYL-M-PHENYLENE) DIISOCYANATE
• 1,3-bis(3-isocyanato-4-methylphenyl)-1,3-diazetidine-2,4-dione
• Toluene diisocyanate dimer
• 4-dione, 1,3-bis(3-isocyanatomethylphenyl)-3-diazetidine-2
• THANECURE T9 SUPERFINE
• UNII-PZP0846SQD
• TDIC
• NS00050148
• PZP0846SQD
• 2,4-Toluene diisocyanate dimer
• DTXSID20865315
• ISOCYANIC ACID, (2,4-DIOXO-1,3-URETIDINEDIYL)BIS(METHYL-M-PHENYLENE) ESTER
• SCHEMBL1987759
• EINECS 247-953-0
• 2,4-TOLUENEDIISOCYANATE DIMER
• 26747-90-0
• 4-dione,1,3-bis(3-isocyanatomethylphenyl)-3-diazetidine-2

• Inchi： 1S/C18H12N4O4/c1-11-3-5-13(7-15(11)19-9-23)21-17(25)22(18(21)26)14-6-4-12(2)16(8-14)20-10-24/h3-8H,1-2H3
• InChI Key： LOCPTSFJZDIICR-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(C)=C(C=2)N=C=O)C(N1C1C=CC(C)=C(C=1)N=C=O)=O

Computed Properties

• Exact Mass: 348.085855
• Monoisotopic Mass: 348.085855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.5
• XLogP3: 5

Experimental Properties

• Density: 1.36
• Boiling Point: 497.1°Cat760mmHg
• Flash Point: 254.5°C
• Refractive Index: 1.666